Cas no 25991-41-7 (5-Benzothiazolesulfonicacid, 2-(methylthio)-)

• Product Name: 5-Benzothiazolesulfonicacid, 2-(methylthio)-
• CAS No: 25991-41-7
• MF: C₈H₇NO₃S₃
• MW: 261.341078042984
• CID: 267177
• PubChem ID: 292299
• Update Time: 2025-04-19

5-Benzothiazolesulfonicacid, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolesulfonicacid, 2-(methylthio)-
• 2-(methylsulfanyl)benzohydrazide
• 2-Methylmercapto-benzoesaeure-hydrazid
• 2-Methylmercapto-benzothiazol-5-sulfonsaeure
• 2-methylsulfanyl-benzoic acid hydrazide
• 2-methylsulfanyl-benzothiazole-5-sulfonic acid
• 2-methylthiobenzenecarbohydrazide
• 2-Methylthiobenzhydrazid
• AC1MC9D5
• CTK7F0554
• methylsulfanylbenzenecarbohydrazide
• SureCN6939026
• DTXSID80948895
• NSC158000
• 25991-41-7
• 2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonic acid
• SCHEMBL6516847
• NSC-158000

• Inchi： 1S/C8H7NO3S3/c1-13-8-9-6-4-5(15(10,11)12)2-3-7(6)14-8/h2-4H,1H3,(H,10,11,12)
• InChI Key： OGUZTNRCJXGCDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=C(SC)S2)(=O)(=O)O

Computed Properties

• Exact Mass: 260.95891
• Monoisotopic Mass: 260.958805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.69
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.755
• PSA: 67.26
• LogP: 3.34570